molecular formula C13H9N3O2S B8457818 3-(2-Aminothiazolo[5,4-b]pyridin-5-yl)benzoic acid

3-(2-Aminothiazolo[5,4-b]pyridin-5-yl)benzoic acid

Cat. No.: B8457818
M. Wt: 271.30 g/mol
InChI Key: AVXUUBOJNRDPPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Aminothiazolo[5,4-b]pyridin-5-yl)benzoic acid is a useful research compound. Its molecular formula is C13H9N3O2S and its molecular weight is 271.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9N3O2S

Molecular Weight

271.30 g/mol

IUPAC Name

3-(2-amino-[1,3]thiazolo[5,4-b]pyridin-5-yl)benzoic acid

InChI

InChI=1S/C13H9N3O2S/c14-13-16-10-5-4-9(15-11(10)19-13)7-2-1-3-8(6-7)12(17)18/h1-6H,(H2,14,16)(H,17,18)

InChI Key

AVXUUBOJNRDPPO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(=O)O)C2=NC3=C(C=C2)N=C(S3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(2-aminothiazolo[5,4-b]pyridin-5-yl)benzoate (400 mg, 1.34 mmol) in a mixture of water (2.0 mL), THF (2.0 mL) and methanol (2.0 mL) was added lithium hydroxide monohydrate (281 mg, 11.85 mmol). The reaction mixture was stirred at room temperature for 16 h and was neutralized with 1N aqueous HCl until pH=6 (monitored with pH paper). The organic solvent was removed in vacuo and the resulting brown solid was collected and dried to give 310 mg (85% yield) of 3-(2-aminothiazolo[5,4-b]pyridin-5-yl)benzoic acid.
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
281 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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